Cas no 134250-58-1 (1,3-Propanediol, 1-(4-nitrophenyl)-)

• Product Name: 1,3-Propanediol, 1-(4-nitrophenyl)-
• CAS No: 134250-58-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1243012
• PubChem ID: 11830377
• Update Time: 2025-04-20

1,3-Propanediol, 1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(4-nitrophenyl)-
• 1-(4-nitrophenyl)propane-1,3-diol
• 1-(4-Nitrophenyl)-propane-1,3-diol
• SCHEMBL5230840
• 134250-58-1
• (4-nitrophenyl)-1,3-propanediol
• DTXSID50474075
• MTRHTGYVJNOERG-UHFFFAOYSA-N

• Inchi： 1S/C9H11NO4/c11-6-5-9(12)7-1-3-8(4-2-7)10(13)14/h1-4,9,11-12H,5-6H2
• InChI Key： MTRHTGYVJNOERG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)[N+](=O)[O-])CCO

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.3Ų